Cas no 1347024-62-7 (1-Benzyl 3-ethyl 2,2-dimethylmalonate)
1347024-62-7 structure
Product Name:1-Benzyl 3-ethyl 2,2-dimethylmalonate
CAS No:1347024-62-7
MF:C14H18O4
MW:250.290324687958
CID:1092036
PubChem ID:72942053
Update Time:2025-04-20
1-Benzyl 3-ethyl 2,2-dimethylmalonate Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl 3-ethyl 2,2-dimethylmalonate
- 3-O-benzyl 1-O-ethyl 2,2-dimethylpropanedioate
- 1-Benzyl3-ethyl2,2-dimethylmalonate
- 1347024-62-7
- SCHEMBL25953192
-
- Inchi: 1S/C14H18O4/c1-4-17-12(15)14(2,3)13(16)18-10-11-8-6-5-7-9-11/h5-9H,4,10H2,1-3H3
- InChI Key: IVCMLNZWNSMULA-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(C(C(=O)OCC)(C)C)=O
Computed Properties
- Exact Mass: 250.12050905g/mol
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 290
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 52.6Ų
1-Benzyl 3-ethyl 2,2-dimethylmalonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019139831-1g |
1-Benzyl 3-ethyl 2,2-dimethylmalonate |
1347024-62-7 | 95% | 1g |
400.00 USD | 2021-06-16 | |
| Crysdot LLC | CD12152407-5g |
1-Benzyl 3-ethyl 2,2-dimethylmalonate |
1347024-62-7 | 95+% | 5g |
$856 | 2024-07-23 |
1-Benzyl 3-ethyl 2,2-dimethylmalonate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
1347024-62-7 (1-Benzyl 3-ethyl 2,2-dimethylmalonate) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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